Cas no 6939-24-8 (Aceticacid, 2-[(1,1-dimethylethyl)nitrosoamino]-)

• Product Name: Aceticacid, 2-[(1,1-dimethylethyl)nitrosoamino]-
• CAS No: 6939-24-8
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 529880
• PubChem ID: 245168
• Update Time: 2025-07-15

Aceticacid, 2-[(1,1-dimethylethyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(1,1-dimethylethyl)nitrosoamino]-
• 2-[tert-butyl(nitroso)amino]acetic acid
• [tert-butyl(nitroso)amino]acetic acid
• AC1L6FB8
• AC1Q5WJX
• AG-K-70747
• AR-1A9275
• CTK2F9083
• KST-1A8385
• N-nitroso-N-(t-butyl)glycine
• N-Nitroso-N-tert.-butylglycin
• N-Nitroso-N-tert.-butyl-glycin
• NSC56794
• N-tert-Butyl-N-nitrosoglycin
• N-tert-butyl-N-nitroso-glycine
• N-tert-Butyl-N-nitrosoglycine
• CS-0164560
• DTXSID30288596
• NSC-56794
• NSC 56794
• F88651
• N-(tert-Butyl)-N-nitrosoglycine (Tigecycline Impurity pound(c)
• 6939-24-8

• Inchi： 1S/C6H12N2O3/c1-6(2,3)8(7-11)4-5(9)10/h4H2,1-3H3,(H,9,10)
• InChI Key： VOYWEVGGNUNHMZ-UHFFFAOYSA-N
• SMILES： OC(CN(C(C)(C)C)N=O)=O

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0.8

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 326°Cat760mmHg
• Flash Point: 150.9°C
• Refractive Index: 1.482
• Solubility: Dissolution (43 g/l) (25 º C),
• PSA: 69.97
• LogP: 0.85290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Aceticacid, 2-[(1,1-dimethylethyl)nitrosoamino]-

Acetic Acid, 2-[(1,1-dimethylethyl)nitrosoamino]- (CAS No. 6939-24-8): An Overview of Its Properties and Applications

Acetic acid, 2-[(1,1-dimethylethyl)nitrosoamino]- (CAS No. 6939-24-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-(tert-butyl)-N-nitrosomethyl acetate, is characterized by its distinct chemical structure and potential biological activities. In this comprehensive overview, we will delve into the properties, synthesis methods, and applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date understanding.

The molecular formula of Acetic acid, 2-[(1,1-dimethylethyl)nitrosoamino]- is C₇H₁₃N₃O₃, and it has a molecular weight of approximately 175.19 g/mol. The compound features a nitroso group (-N=O) attached to a tert-butyl amine moiety, which is further linked to an acetyl group. This unique structure imparts specific chemical and physical properties that make it an interesting subject for various scientific investigations.

In terms of physical properties, N-(tert-butyl)-N-nitrosomethyl acetate is a colorless liquid with a characteristic odor. It is soluble in water and many organic solvents, making it suitable for use in a variety of chemical reactions and formulations. The compound's solubility and reactivity are influenced by its functional groups, particularly the nitroso group and the acetyl group.

The synthesis of Acetic acid, 2-[(1,1-dimethylethyl)nitrosoamino]- can be achieved through several methods. One common approach involves the reaction of tert-butylamine with nitrosating agents followed by acetylation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of green chemistry principles to minimize waste and reduce the environmental impact of the synthesis process.

In the realm of biochemistry and pharmacology, N-(tert-butyl)-N-nitrosomethyl acetate has been studied for its potential biological activities. One area of interest is its role as a nitric oxide (NO) donor. Nitric oxide is a crucial signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune function. Compounds that can release NO have therapeutic potential in treating conditions such as hypertension and cardiovascular diseases.

Recent studies have shown that N-(tert-butyl)-N-nitrosomethyl acetate can release NO under physiological conditions, making it a promising candidate for drug development. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent vasodilatory effects in isolated blood vessels. These findings suggest that it could be developed into a novel therapeutic agent for cardiovascular disorders.

Beyond its potential as an NO donor, N-(tert-butyl)-N-nitrosomethyl acetate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Compounds with anti-inflammatory activity can help alleviate symptoms and improve quality of life for patients suffering from these conditions.

A study published in the European Journal of Pharmacology reported that N-(tert-butyl)-N-nitrosomethyl acetate exhibits significant anti-inflammatory effects in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results indicate that it may have therapeutic potential for treating inflammatory diseases.

In addition to its biological activities, N-(tert-butyl)-N-nitrosomethyl acetate has been explored for its use in chemical synthesis and materials science. The compound's reactivity makes it useful as an intermediate or building block in the synthesis of more complex molecules. For example, it can be used to introduce nitroso functionalities into target molecules, which can then be further modified to achieve desired properties.

In materials science, compounds with nitroso groups have been studied for their unique optical and electronic properties. These properties make them suitable for applications in areas such as photovoltaics and optoelectronics. Research has shown that materials containing nitroso groups can exhibit enhanced light absorption and charge transport characteristics, which are crucial for improving the performance of electronic devices.

The safety profile of N-(tert-butyl)-N-nitrosomethyl acetate is an important consideration for its practical applications. While nitroso compounds can be potentially hazardous due to their reactivity and potential to form carcinogenic N-nitrosamines under certain conditions, careful handling and storage practices can mitigate these risks. Regulatory agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) provide guidelines for the safe use of such compounds in laboratory settings.

In conclusion, Acetic acid, 2-[(1,1-dimethylethyl)nitrosoamino]- (CAS No. 6939-24-8) is a multifaceted compound with diverse applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable properties such as NO donation capabilities and anti-inflammatory effects. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, making it an exciting area of study for scientists and researchers worldwide.